Cas no 57403-35-7 (1-chloro-4-(chloromethyl)-2-nitrobenzene)

1-chloro-4-(chloromethyl)-2-nitrobenzene structure
57403-35-7 structure
Product Name:1-chloro-4-(chloromethyl)-2-nitrobenzene
CAS No:57403-35-7
MF:C7H5Cl2NO2
MW:206.026099920273
MDL:MFCD00053601
CID:384796
PubChem ID:93662
Update Time:2025-07-31

1-chloro-4-(chloromethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-4-(chloromethyl)-2-nitro-
    • 1-Chloro-4-(chloromethyl)-2-nitrobenzene
    • 4-chloro-3-nitrobenzyl chloride
    • NWDCIQHALIFWCA-UHFFFAOYSA-N
    • MFCD00053601
    • EINECS 260-721-3
    • SCHEMBL4520586
    • DTXSID40205996
    • EN300-1250829
    • 1-BOC-3-CBZ-AMINO-PIPERIDINE-3-CARBOXYLICACID
    • AKOS014097516
    • 57403-35-7
    • NS00033713
    • 1-chloro-4-(chloromethyl)-2-nitrobenzene
    • MDL: MFCD00053601
    • Inchi: 1S/C7H5Cl2NO2/c8-4-5-1-2-6(9)7(3-5)10(11)12/h1-3H,4H2
    • InChI Key: NWDCIQHALIFWCA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(CCl)=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.96985
  • Monoisotopic Mass: 204.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.3200
  • Melting Point: 28°C
  • Boiling Point: 320.9°Cat760mmHg
  • Flash Point: 147.9°C
  • Refractive Index: 1.5855 (estimate)
  • PSA: 43.14

1-chloro-4-(chloromethyl)-2-nitrobenzene Pricemore >>

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